Cas no 2413899-26-8 (2-(3-Methoxypyridin-2-yl)ethan-1-amine hydrochloride)

• Product Name: 2-(3-Methoxypyridin-2-yl)ethan-1-amine hydrochloride
• CAS No: 2413899-26-8
• MF: C₈H₁₃ClN₂O
• MW: 188.654620885849
• MDL: MFCD32662972
• CID: 5675969
• PubChem ID: 146049880
• Update Time: 2025-11-01

2-(3-Methoxypyridin-2-yl)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2413899-26-8
• 2-(3-methoxypyridin-2-yl)ethan-1-amine hydrochloride
• EN300-26673468
• 2-(3-Methoxypyridin-2-yl)ethan-1-amine hydrochloride

• MDL： MFCD32662972
• Inchi： 1S/C8H12N2O.ClH/c1-11-8-3-2-6-10-7(8)4-5-9;/h2-3,6H,4-5,9H2,1H3;1H
• InChI Key： HSBWJUHIEZICKW-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1=CC=CN=C1CCN

Computed Properties

• Exact Mass: 188.0716407g/mol
• Monoisotopic Mass: 188.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 108
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.1Ų

Additional information on 2-(3-Methoxypyridin-2-yl)ethan-1-amine hydrochloride

2-(3-Methoxypyridin-2-yl)ethan-1-amine hydrochloride (CAS No. 2413899-26-8): An Overview

2-(3-Methoxypyridin-2-yl)ethan-1-amine hydrochloride (CAS No. 2413899-26-8) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential therapeutic applications and as a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of 2-(3-methoxypyridin-2-yl)ethan-1-amine hydrochloride consists of a methoxypyridine moiety linked to an ethylamine group, with the entire molecule being protonated to form the hydrochloride salt. This structure imparts specific physicochemical properties that make it suitable for various applications in drug discovery and development.

In recent years, the study of 2-(3-methoxypyridin-2-yl)ethan-1-amine hydrochloride has been driven by its potential as a lead compound in the development of novel therapeutics. Research has shown that this compound exhibits promising biological activities, including anti-inflammatory, neuroprotective, and anti-cancer properties. These findings have opened new avenues for exploring its therapeutic potential in a range of diseases and conditions.

One of the key areas of interest is the anti-inflammatory activity of 2-(3-methoxypyridin-2-yl)ethan-1-amine hydrochloride. Studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are involved in various inflammatory disorders. This property makes it a potential candidate for the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 2-(3-methoxypyridin-2-yl)ethan-1-amine hydrochloride has also shown neuroprotective properties. Research has indicated that this compound can protect neurons from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings suggest that it could be developed into a neuroprotective agent to slow down or prevent the progression of these debilitating conditions.

In the realm of cancer research, 2-(3-methoxypyridin-2-yl)ethan-1-amine hydrochloride has exhibited anti-cancer activity by inhibiting cell proliferation and inducing apoptosis in various cancer cell lines. Specifically, studies have shown that it can target key signaling pathways involved in cancer progression, such as the PI3K/Akt and MAPK pathways. This makes it a promising lead compound for the development of novel anti-cancer drugs.

The pharmacokinetic properties of 2-(3-methoxypyridin-2-yl)ethan-1-amine hydrochloride have also been investigated to ensure its suitability for therapeutic use. Preclinical studies have demonstrated that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for effective drug delivery and bioavailability. Additionally, its low toxicity profile further supports its potential as a safe and effective therapeutic agent.

The synthetic route to produce 2-(3-methoxypyridin-2-yl)ethan-1-amine hydrochloride is well-documented in the literature. The synthesis typically involves several steps, including the formation of the methoxypyridine ring, followed by coupling with an ethylamine derivative to form the final product. The efficiency and scalability of these synthetic methods make it feasible for large-scale production for both research and commercial purposes.

In conclusion, 2-(3-methoxypyridin-2-yl)ethan-1-amine hydrochloride (CAS No. 2413899-26-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological activities make it an attractive candidate for further investigation and development into novel therapeutics for various diseases and conditions. As research in this area continues to advance, it is likely that new insights and applications will emerge, further solidifying its importance in the field.